![molecular formula C25H21FN4S B287205 3-(3,5-Dimethylphenyl)-6-[1-(2-fluoro[1,1'-biphenyl]-4-yl)ethyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B287205.png)
3-(3,5-Dimethylphenyl)-6-[1-(2-fluoro[1,1'-biphenyl]-4-yl)ethyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
Overview
Description
3-(3,5-Dimethylphenyl)-6-[1-(2-fluoro[1,1'-biphenyl]-4-yl)ethyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has attracted significant scientific research interest due to its potential use in various applications.
Mechanism of Action
The mechanism of action of 3-(3,5-Dimethylphenyl)-6-[1-(2-fluoro[1,1'-biphenyl]-4-yl)ethyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been suggested that it exerts its effects by inhibiting various enzymes and signaling pathways involved in inflammation, cancer, and bacterial infections.
Biochemical and Physiological Effects
3-(3,5-Dimethylphenyl)-6-[1-(2-fluoro[1,1'-biphenyl]-4-yl)ethyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth of various cancer cells, reduce inflammation, and exhibit antibacterial activity. Additionally, it has been shown to have low toxicity, making it a promising candidate for further development as a drug.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-(3,5-Dimethylphenyl)-6-[1-(2-fluoro[1,1'-biphenyl]-4-yl)ethyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole for lab experiments is its low toxicity, which makes it a safe compound to work with. Additionally, its anti-inflammatory, anticancer, and antibacterial properties make it a versatile compound for use in various research applications. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for research on 3-(3,5-Dimethylphenyl)-6-[1-(2-fluoro[1,1'-biphenyl]-4-yl)ethyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction is the development of new drugs based on this compound for the treatment of various diseases, including cancer, inflammation, and bacterial infections. Another direction is the optimization of the synthesis method to improve yield and purity. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.
Synthesis Methods
The synthesis of 3-(3,5-Dimethylphenyl)-6-[1-(2-fluoro[1,1'-biphenyl]-4-yl)ethyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 2-((3,5-dimethylphenyl)amino)-1-(2-fluoro-4-iodophenyl)ethanone with thiosemicarbazide in the presence of a base. The reaction yields the desired compound in good yield and purity.
Scientific Research Applications
3-(3,5-Dimethylphenyl)-6-[1-(2-fluoro[1,1'-biphenyl]-4-yl)ethyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential use in various scientific research applications. It has been shown to possess anti-inflammatory, anticancer, and antibacterial properties, making it a promising candidate for the development of new drugs.
properties
Product Name |
3-(3,5-Dimethylphenyl)-6-[1-(2-fluoro[1,1'-biphenyl]-4-yl)ethyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
|---|---|
Molecular Formula |
C25H21FN4S |
Molecular Weight |
428.5 g/mol |
IUPAC Name |
3-(3,5-dimethylphenyl)-6-[1-(3-fluoro-4-phenylphenyl)ethyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C25H21FN4S/c1-15-11-16(2)13-20(12-15)23-27-28-25-30(23)29-24(31-25)17(3)19-9-10-21(22(26)14-19)18-7-5-4-6-8-18/h4-14,17H,1-3H3 |
InChI Key |
YGJHMAIMHJMMPB-UHFFFAOYSA-N |
SMILES |
CC1=CC(=CC(=C1)C2=NN=C3N2N=C(S3)C(C)C4=CC(=C(C=C4)C5=CC=CC=C5)F)C |
Canonical SMILES |
CC1=CC(=CC(=C1)C2=NN=C3N2N=C(S3)C(C)C4=CC(=C(C=C4)C5=CC=CC=C5)F)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(3,5-difluorophenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide](/img/structure/B287130.png)
![2-(2-fluoro[1,1'-biphenyl]-4-yl)-N-(4-methoxyphenyl)propanamide](/img/structure/B287131.png)
![N-(3-chlorophenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide](/img/structure/B287133.png)
![N-(2,3-dimethylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide](/img/structure/B287138.png)
![N-(2,5-dimethylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide](/img/structure/B287139.png)
![2-(2-fluoro[1,1'-biphenyl]-4-yl)-N-(3-methylphenyl)propanamide](/img/structure/B287141.png)
![N-(3,4-dimethylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide](/img/structure/B287142.png)
![2-(2-fluoro[1,1'-biphenyl]-4-yl)-N-(2-methylphenyl)propanamide](/img/structure/B287143.png)
